Cas no 1806753-59-2 (2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1806753-59-2
• MF: C₈H₇ClF₃NO₄S
• MW: 305.658690690994
• CID: 4838889
• Update Time: 2025-06-08

2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C8H7ClF3NO4S/c1-4-3-5(17-8(10,11)12)13-7(16-2)6(4)18(9,14)15/h3H,1-2H3
• InChI Key： YNIAAQPSFZKQAU-UHFFFAOYSA-N
• SMILES： ClS(C1C(=NC(=CC=1C)OC(F)(F)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 3.1
• Topological Polar Surface Area: 73.9

Additional information on 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride

Introduction to 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1806753-59-2)

2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile chemical properties. This compound, identified by the CAS number 1806753-59-2, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of methoxy, methyl, and trifluoromethoxy substituents on a pyridine ring, combined with a sulfonyl chloride functional group, make it a valuable building block for further chemical modifications.

The significance of 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride in modern chemical synthesis cannot be overstated. Sulfonyl chlorides are well-known for their reactivity in forming sulfonamides, which are pivotal in drug development. The introduction of fluorine atoms into the molecule enhances its lipophilicity and metabolic stability, making it an attractive candidate for medicinal chemistry applications. Recent studies have highlighted its role in the development of novel antiviral and anticancer agents, where the trifluoromethoxy group plays a critical role in modulating biological activity.

In the realm of agrochemicals, this compound has been explored as a precursor for herbicides and fungicides. The combination of electron-withdrawing and electron-donating groups on the pyridine ring allows for fine-tuning of the molecule's interaction with biological targets. For instance, researchers have utilized 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride to develop compounds that exhibit potent activity against resistant plant pathogens. This underscores the importance of structural diversity in addressing emerging challenges in crop protection.

The synthetic pathways involving 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride are also of great interest. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups efficiently. These techniques not only improve yield but also enable the creation of complex molecular architectures. The sulfonyl chloride moiety, in particular, facilitates nucleophilic substitution reactions, allowing for the facile introduction of amines and other nucleophiles to form sulfonamides—a class of compounds with broad therapeutic potential.

Recent advancements in computational chemistry have further enhanced the utility of 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride. Molecular modeling studies have revealed insights into its binding interactions with biological targets, aiding in the rational design of drug candidates. For example, computational analyses have shown that the trifluoromethoxy group enhances binding affinity by improving hydrophobic interactions and charge stabilization. Such findings are instrumental in guiding experimental efforts and optimizing lead compounds for clinical development.

The pharmaceutical industry has also leveraged 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride in the development of next-generation therapeutics. Its structural framework is conducive to designing molecules that target multiple disease pathways simultaneously—a strategy known as polypharmacology. By incorporating this compound into drug discovery programs, researchers aim to identify candidates with enhanced efficacy and reduced side effects. The sulfonyl chloride group remains a key feature for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

In conclusion, 2-Methoxy-4-methyl-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1806753-59-2) is a multifaceted compound with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural attributes and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.